N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide

• IUPAC Name: N-[[3-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]propanamide
• InChI: InChI=1S/C17H15N3OS2/c1-2-15(21)20-17(22)18-12-7-5-6-11(10-12)16-19-13-8-3-4-9-14(13)23-16/h3-10H,2H2,1H3,(H2,18,20,21,22)
• InChI Key: KAUICCCVAZMXMO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC=CC(=C1)C2=NC3=CC=CC=C3S2
• Molecular Formula: C17H15N3OS2
• Molecular Weight: 341.5 g/mol

Description

N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. BPTES has gained significant interest in scientific research due to its potential therapeutic applications in cancer treatment.

Mechanism of Action

N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide targets glutaminase, an enzyme that plays a critical role in cancer cell metabolism. Glutaminase catalyzes the conversion of glutamine to glutamate, which can be further metabolized to provide energy and biosynthetic precursors for cancer cells. By inhibiting glutaminase, N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide disrupts this metabolic pathway, leading to decreased energy production and increased cell death in cancer cells.
Biochemical and Physiological Effects:
N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide has been shown to selectively inhibit glutaminase in cancer cells, without affecting normal cells. This selectivity is thought to be due to the higher expression of glutaminase in cancer cells compared to normal cells. N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide has also been shown to induce apoptosis (programmed cell death) in cancer cells, leading to decreased tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide is its selectivity for cancer cells, which allows for targeted therapy. However, N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide has limited solubility in water, which can make it difficult to administer in vivo. In addition, N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide can be unstable in certain conditions, which can affect its efficacy.

Future Directions

Future research on N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide could focus on developing more stable and soluble formulations for in vivo administration. In addition, further studies could investigate the potential of N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide in combination with other cancer therapies, such as chemotherapy and immunotherapy. Finally, research could explore the potential of N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide in other diseases beyond cancer, such as neurodegenerative disorders.

Synthesis Methods

N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide can be synthesized by reacting 3-(1,3-benzothiazol-2-yl)aniline with carbon disulfide and 3-bromo-propanoyl chloride in the presence of triethylamine. The resulting product is purified by column chromatography.

Scientific Research Applications

N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide has also been shown to enhance the efficacy of chemotherapy drugs by sensitizing cancer cells to treatment.